Cas no 2097995-77-0 (2-{6-[(2-Fluoroethyl)sulfanyl]pyridazin-3-yl}aniline)

• Product Name: 2-{6-[(2-Fluoroethyl)sulfanyl]pyridazin-3-yl}aniline
• CAS No: 2097995-77-0
• MF: C₁₂H₁₂FN₃S
• MW: 249.30718421936
• CID: 5725252
• PubChem ID: 126843871
• Update Time: 2025-10-23

2-{6-[(2-Fluoroethyl)sulfanyl]pyridazin-3-yl}aniline Chemical and Physical Properties

Names and Identifiers

• 2-[6-(2-fluoroethylsulfanyl)pyridazin-3-yl]aniline
• 2-{6-[(2-fluoroethyl)sulfanyl]pyridazin-3-yl}aniline
• 2097995-77-0
• F1967-9136
• AKOS040812502
• Benzenamine, 2-[6-[(2-fluoroethyl)thio]-3-pyridazinyl]-
• 2-{6-[(2-Fluoroethyl)sulfanyl]pyridazin-3-yl}aniline

• Inchi： 1S/C12H12FN3S/c13-7-8-17-12-6-5-11(15-16-12)9-3-1-2-4-10(9)14/h1-6H,7-8,14H2
• InChI Key： FQUINBXEMSZOKG-UHFFFAOYSA-N
• SMILES： S(CCF)C1=CC=C(C2C=CC=CC=2N)N=N1

Computed Properties

• Exact Mass: 249.07359673g/mol
• Monoisotopic Mass: 249.07359673g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 77.1Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 477.5±45.0 °C(Predicted)
• pka: 1.59±0.10(Predicted)

Additional information on 2-{6-[(2-Fluoroethyl)sulfanyl]pyridazin-3-yl}aniline

Professional Introduction to Compound with CAS No. 2097995-77-0 and Product Name: 2-{6-[(2-Fluoroethyl)sulfanyl]pyridazin-3-yl}aniline

The compound identified by the CAS number 2097995-77-0 and the product name 2-{6-[(2-Fluoroethyl)sulfanyl]pyridazin-3-yl}aniline represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic aromatic amines, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a pyridazine core, which is flanked by an aniline moiety and a 2-fluoroethylsulfanyl group, contributing to its unique chemical properties and biological interactions.

In recent years, the exploration of novel scaffolds in medicinal chemistry has led to the discovery of numerous compounds with promising pharmacological profiles. The pyridazine ring, a six-membered aromatic heterocycle containing two nitrogen atoms, is known for its ability to modulate various biological pathways. Specifically, pyridazine derivatives have been investigated for their potential roles in enzyme inhibition, receptor binding, and anti-inflammatory effects. The presence of the 2-fluoroethylsulfanyl substituent in this compound introduces additional complexity, influencing both its physicochemical properties and its interaction with biological targets.

The aniline group, characterized by its aromatic ring and amino substituent, is another critical component of this molecule. Aniline derivatives are widely studied for their pharmacological activities, including antimicrobial, antiviral, and anticancer properties. The combination of the pyridazine and aniline moieties in 2-{6-[(2-Fluoroethyl)sulfanyl]pyridazin-3-yl}aniline suggests potential applications in multiple therapeutic areas. For instance, the sulfanyl group may enhance solubility and bioavailability, while the fluoroethyl moiety could improve metabolic stability and target specificity.

Recent studies have highlighted the importance of fluorinated compounds in drug development due to their ability to enhance binding affinity and metabolic resistance. The fluoroethyl substituent in this molecule is likely to contribute to these desirable properties, making it a valuable candidate for further investigation. Additionally, the pyridazine core has been shown to interact with various enzymes and receptors, suggesting that this compound may exhibit multiple mechanisms of action. Such multifaceted interactions are often key to developing drugs with broad therapeutic efficacy.

The synthesis of 2-{6-[(2-Fluoroethyl)sulfanyl]pyridazin-3-yl}aniline involves a series of well-established organic reactions, including nucleophilic substitution and condensation reactions. The introduction of the 2-fluoroethylsulfanyl group requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyridazine-aniline linkage efficiently. These methods not only improve synthetic efficiency but also minimize unwanted byproducts.

In terms of pharmacological evaluation, preliminary studies have indicated that this compound demonstrates promising activity against certain disease-related targets. For example, it has shown inhibitory effects on enzymes involved in inflammatory pathways, making it a potential candidate for treating chronic inflammatory disorders. Furthermore, its interaction with specific receptors has been observed in cell-based assays, suggesting possible applications in neurodegenerative diseases or cancer therapy. These findings underscore the importance of continued research into this compound's therapeutic potential.

The physicochemical properties of 2-{6-[(2-Fluoroethyl)sulfanyl]pyridazin-3-yl}aniline, such as solubility, stability, and bioavailability, are critical factors that determine its suitability for clinical development. Computational modeling has been utilized to predict these properties based on its molecular structure. These predictions guide experimental studies aimed at optimizing drug-like characteristics. For instance, modifications to improve solubility or metabolic stability can be made based on computational insights.

One notable aspect of this compound is its potential role in modulating signaling pathways relevant to human health. Pyridazine derivatives have been reported to interfere with key molecular targets involved in diseases such as diabetes and cardiovascular disorders. The presence of the fluoroethylsulfanyl group may further enhance its ability to interact with these targets by improving binding affinity or selectivity. Such interactions could lead to novel therapeutic strategies targeting complex diseases.

As research progresses, additional derivatives of this compound may be synthesized to explore new pharmacological profiles. Structural modifications can be made systematically to evaluate their impact on biological activity. This approach allows researchers to fine-tune the molecule's properties for optimal therapeutic efficacy while minimizing side effects. The versatility of heterocyclic compounds like pyridazines makes them ideal candidates for such exploratory studies.

The development of new pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The study of compounds like 2-{6-[(2-Fluoroethyl)sulfanyl]pyridazin-3-yl}aniline exemplifies this collaborative effort. Chemists design and synthesize novel molecules based on structural principles derived from existing knowledge, while biologists assess their biological activity using sophisticated assay systems. Clinicians provide insights into clinical relevance based on disease mechanisms and patient needs.

In conclusion,2097995-77-0 represents a promising lead compound with significant therapeutic potential due to its unique structural features and observed biological activities。 Further research is warranted to fully elucidate its mechanisms of action、optimize its pharmacokinetic properties、and evaluate its safety profile。 As advancements continue in drug discovery technologies，compounds like this one will play a crucial role in addressing unmet medical needs across various therapeutic areas。